3-(2-Aminobenzene-1-sulfonyl)-4-chlorobenzoic acid

• CAS No.: 51763-29-2
• Molecular Formula: C13H10ClNO4S
• Molecular Weight: 311.74 g/mol
• IUPAC Name: 3-(2-aminophenyl)sulfonyl-4-chlorobenzoic acid
• InChI: InChI=1S/C13H10ClNO4S/c14-9-6-5-8(13(16)17)7-12(9)20(18,19)11-4-2-1-3-10(11)15/h1-7H,15H2,(H,16,17)
• InChI Key: SCJMRPWJQBVXLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)Cl

Description

3-(2-Aminobenzene-1-sulfonyl)-4-chlorobenzoic acid is a useful research compound. Its molecular formula is C13H10ClNO4S and its molecular weight is 311.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-3-(o-nitrophenylsulphonyl)benzoic acid (1.71g), stannous chloride (3.12g), concentrated hydrochloric acid (6.6 ml) and acetic acid (25 ml) was heated on the steamm bath for 30 min., cooled, and diluted with water. 3-(o-Aminophenylsulhonyl)-4-chlorobenzoic acid was filtered off, washed with water and dried, m.p. 235°-238° C, providing on recrystallisation from acetic acid, m.p. 246°-248° C.